Cas no 61434-02-4 (2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester
• CAS No: 61434-02-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 479649
• PubChem ID: 9812945
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester
• (2-ethoxy-2-oxoethyl) 2-cyanoprop-2-enoate
• 61434-02-4
• SCHEMBL4826914
• DTXSID20431034

• Inchi： 1S/C8H9NO4/c1-3-12-7(10)5-13-8(11)6(2)4-9/h2-3,5H2,1H3
• InChI Key： RODKVBQIDLYTSW-UHFFFAOYSA-N
• SMILES： O(C(COC(C(C#N)=C)=O)=O)CC

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39